93-48-1

2,5-Dimethylbenzylamine

In Stock

• CAS RN:
• 93-48-1

• Formula:
• C9H13N

• InChI:
• InChI=1S/C9H13N/c1-7-3-4-8(2)9(5-7)6-10/h3-5H,6,10H2,1-2H3

• InChIKey:
• LUJNPFWZXIGIPS-UHFFFAOYSA-N

• 2,5-Dimethylbenzylamine, also known as 2,5-Dimethylbenzylamine, is a useful research compound. Its molecular formula is C9H13N and its molecular weight is 135.21 g/mol. The purity is usually 95%.

Salsolidine

In Stock

• CAS RN:
• 493-48-1

• Formula:
• C12H17NO2

• InChI:
• InChI=1S/C12H17NO2/c1-8-10-7-12(15-3)11(14-2)6-9(10)4-5-13-8/h6-8,13H,4-5H2,1-3H3/t8-/m0/s1

• InChIKey:
• HMYJLVDKPJHJCF-QMMMGPOBSA-N

• Steroselective competitive MAOA inhibitor (Ki = 6 μM). R-enantiomer of Salsolinol. Competitive catechol-O-methyltransferase inhibitor (Ki = 440 μM). Active in vivo.
  Salsolidine is a natural product found in Alhagi maurorum and Ototropis elegans with data available.
  

tert-Butyl 4-(5-aminopyridin-2-yl)piperidine-1-carboxylate

In Stock

• CAS RN:
• 885693-48-1

• Formula:
• C15H23N3O2

• InChI:
• InChI=1S/C15H23N3O2/c1-15(2,3)20-14(19)18-8-6-11(7-9-18)13-5-4-12(16)10-17-13/h4-5,10-11H,6-9,16H2,1-3H3

• InChIKey:
• XVFBFTRNOMROEW-UHFFFAOYSA-N

• Tert-Butyl 4-(5-aminopyridin-2-yl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C15H23N3O2 and its molecular weight is 277.36 g/mol. The purity is usually 95%.

2,3-Dichloro-3'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898793-48-1

• Formula:
• C19H19Cl2NO

• InChI:
• InChI=1S/C19H19Cl2NO/c20-17-9-5-8-16(18(17)21)19(23)15-7-4-6-14(12-15)13-22-10-2-1-3-11-22/h4-9,12H,1-3,10-11,13H2

• InChIKey:
• XCEFCQPNEYFTAJ-UHFFFAOYSA-N

• 2,3-Dichloro-3'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H19Cl2NO and its molecular weight is 348.3 g/mol. The purity is usually 95%.

H-Arg-Arg-Arg-Arg-Arg-Arg-Arg-OH

In Stock

• CAS RN:
• 165893-48-1

• Formula:
• C42H86N28O8

• InChI:
• InChI=1S/C42H86N28O8/c43-22(8-1-15-58-36(44)45)29(71)65-23(9-2-16-59-37(46)47)30(72)66-24(10-3-17-60-38(48)49)31(73)67-25(11-4-18-61-39(50)51)32(74)68-26(12-5-19-62-40(52)53)33(75)69-27(13-6-20-63-41(54)55)34(76)70-28(35(77)78)14-7-21-64-42(56)57/h22-28H,1-21,43H2,(H,65,71)(H,66,72)(H,67,73)(H,68,74)(H,69,75)(H,70,76)(H,77,78)(H4,44,45,58)(H4,46,47,59)(H4,48,49,60)(H4,50,51,61)(H4,52,53,62)(H4,54,55,63)(H4,56,57,64)/t22-,23-,24-,25-,26-,27-,28-/m0/s1

• InChIKey:
• YCEORMDTHWMXDU-RMIXPHLWSA-N

• H-Arg-Arg-Arg-Arg-Arg-Arg-Arg-OH is a useful research compound. Its molecular formula is C42H86N28O8 and its molecular weight is 1111.3 g/mol. The purity is usually 95%.

Tert-butyl (6-bromo-5-fluoropyridin-2-YL)carbamate

In Stock

• CAS RN:
• 1446793-48-1

• Formula:
• C10H12BrFN2O2

• InChI:
• InChI=1S/C10H12BrFN2O2/c1-10(2,3)16-9(15)14-7-5-4-6(12)8(11)13-7/h4-5H,1-3H3,(H,13,14,15)

• InChIKey:
• DFXRRHFXHIFOSO-UHFFFAOYSA-N

• Tert-butyl (6-bromo-5-fluoropyridin-2-YL)carbamate is a useful research compound. Its molecular formula is C10H12BrFN2O2 and its molecular weight is 291.12 g/mol. The purity is usually 95%.

2-(1-(2-methoxynicotinoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

In Stock

• CAS RN:
• 1904193-48-1

• Formula:
• C18H19N3O4

• InChI:
• InChI=1S/C18H19N3O4/c1-25-15-14(7-4-8-19-15)16(22)20-9-11(10-20)21-17(23)12-5-2-3-6-13(12)18(21)24/h2-4,7-8,11-13H,5-6,9-10H2,1H3

• InChIKey:
• PAZMNQSKIAGGQT-UHFFFAOYSA-N

• 2-(1-(2-methoxynicotinoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C18H19N3O4 and its molecular weight is 341.367. The purity is usually 95%.

2-[1-[2-(2-Chlorophenyl)acetyl]piperidin-4-yl]-6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379993-48-1

• Formula:
• C22H24ClN5O2

• InChI:
• InChI=1S/C22H24ClN5O2/c1-15-13-16(2)27(24-15)20-7-8-21(29)28(25-20)18-9-11-26(12-10-18)22(30)14-17-5-3-4-6-19(17)23/h3-8,13,18H,9-12,14H2,1-2H3

• InChIKey:
• QLVCXDCDIMCQID-UHFFFAOYSA-N

• 2-[1-[2-(2-Chlorophenyl)acetyl]piperidin-4-yl]-6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-one is a useful research compound. Its molecular formula is C22H24ClN5O2 and its molecular weight is 425.92. The purity is usually 95%.

2-Chloro-4-[chloro(difluoro)-methoxy]-1-fluoro-benzene

In Stock

• CAS RN:
• 1404193-48-1

• Formula:
• C7H3Cl2F3O

• InChI:
• InChI=1S/C7H3Cl2F3O/c8-5-3-4(1-2-6(5)10)13-7(9,11)12/h1-3H

• InChIKey:
• PQJOMPMVWFDDCV-UHFFFAOYSA-N

• 2-Chloro-4-[chloro(difluoro)-methoxy]-1-fluoro-benzene is a useful research compound. Its molecular formula is C7H3Cl2F3O and its molecular weight is 231 g/mol. The purity is usually 95%.

6-Bromo-2,3-difluorobenzyl bromide

In Stock

• CAS RN:
• 1807193-48-1

• Formula:
• C7H4Br2F2

• InChI:
• InChI=1S/C7H4Br2F2/c8-3-4-5(9)1-2-6(10)7(4)11/h1-2H,3H2

• InChIKey:
• XQOCUAMBAPDZOL-UHFFFAOYSA-N

• 6-Bromo-2,3-difluorobenzyl bromide is a useful research compound. Its molecular formula is C7H4Br2F2 and its molecular weight is 285.91 g/mol. The purity is usually 95%.